Cas no 3217-86-5 (N-propylpropanamide)

• Product Name: N-propylpropanamide
• CAS No: 3217-86-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 317045
• PubChem ID: 347476
• Update Time: 2025-04-19

N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-propyl-
• N-propylpropanamide
• AC1L87EI
• CTK8I1842
• N-n-propylpropionamide
• N-propyl-propanamide
• N-propylpropanoylamide
• N-Propyl-propionamid
• N-propyl-propionamide
• NSC406180
• Propionsaeure-propylamid
• Propionylpropylamin
• SCHEMBL165731
• NSC-406180
• Propionsaurepropylamid
• EN300-1251204
• YUMCRXLLWKQDJY-UHFFFAOYSA-N
• CS-0225875
• AKOS003873899
• 3217-86-5
• DTXSID30324266
• Z33030426
• N-Propylpropionamide
• NSC 406180

• Inchi： 1S/C6H13NO/c1-3-5-7-6(8)4-2/h3-5H2,1-2H3,(H,7,8)
• InChI Key： YUMCRXLLWKQDJY-UHFFFAOYSA-N
• SMILES： O=C(CC)NCCC

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.8985
• Melting Point: 154°C
• Boiling Point: 215.49°C (rough estimate)
• Refractive Index: 1.4964 (estimate)
• PSA: 29.1
• LogP: 1.31350